Cas no 1502233-81-9 (3-(aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol)

• Product Name: 3-(aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol
• CAS No: 1502233-81-9
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• MDL: MFCD30487201
• CID: 4602664
• PubChem ID: 82502471
• Update Time: 2025-10-29

3-(aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [3-(aminomethyl)-1-methyl-1H-pyrazol-4-yl]methanol
• 3-(aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol

• MDL： MFCD30487201
• Inchi： 1S/C6H11N3O/c1-9-3-5(4-10)6(2-7)8-9/h3,10H,2,4,7H2,1H3
• InChI Key： QZLISMYMDKMNMM-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CO)C(CN)=N1

Additional information on 3-(aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol

3-(Aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol (CAS No. 1502233-81-9): A Versatile Chemical Building Block

3-(Aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol (CAS No. 1502233-81-9) is an important heterocyclic compound with significant potential in pharmaceutical and agrochemical applications. This pyrazole derivative features both amino and hydroxyl functional groups, making it a valuable chemical intermediate for various synthetic transformations. The compound's molecular structure offers multiple reactive sites that enable diverse chemical modifications, which explains its growing importance in modern organic synthesis.

The unique structural features of 3-(aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol contribute to its wide range of applications. Researchers particularly value its hydrogen bonding capacity and chelation properties, which make it suitable for designing complex molecular architectures. Recent studies have highlighted its potential in developing bioactive compounds, especially in the field of medicinal chemistry, where pyrazole derivatives are known for their pharmacological activities.

In the pharmaceutical industry, 3-(aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol serves as a key building block for drug discovery programs. Its structural motif appears in several drug candidates targeting various therapeutic areas, including central nervous system disorders and metabolic diseases. The compound's CAS number 1502233-81-9 has become increasingly important in patent literature, reflecting its growing commercial significance.

The synthesis and applications of pyrazole-containing compounds like 3-(aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol have attracted considerable attention in recent years. Many researchers are investigating its potential in developing green chemistry solutions and sustainable synthetic methods, aligning with current industry trends toward environmentally friendly processes. The compound's versatility makes it particularly valuable for combinatorial chemistry approaches in drug development.

From a commercial perspective, the demand for 3-(aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol has been steadily increasing. Suppliers and manufacturers specializing in fine chemicals and pharmaceutical intermediates are expanding their portfolios to include this compound. Its CAS registry number 1502233-81-9 serves as an important identifier in global chemical databases and procurement systems.

Analytical characterization of 3-(aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's purity and quality, which are critical for its applications in sensitive chemical processes. The development of robust analytical methods for this compound has become an active area of research.

In material science applications, 3-(aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol has shown promise as a precursor for functional materials. Its molecular structure allows for incorporation into various polymeric systems, potentially leading to materials with unique properties. Researchers are particularly interested in its potential for creating smart materials with responsive characteristics.

The safety profile and handling requirements of 3-(aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol are important considerations for industrial applications. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this chemical. Material safety data sheets (MSDS) provide detailed information about its storage conditions and handling procedures.

Future research directions for 3-(aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol (CAS No. 1502233-81-9) include exploring its potential in catalysis and asymmetric synthesis. The compound's multifunctional nature makes it an attractive candidate for developing new organocatalysts and ligand systems. Additionally, its applications in bioconjugation chemistry are being actively investigated.

For researchers and industry professionals seeking information about 3-(aminomethyl)-1-methyl-1H-pyrazol-4-ylmethanol, the CAS number 1502233-81-9 serves as the most reliable identifier. This compound represents an excellent example of how heterocyclic chemistry continues to provide valuable building blocks for diverse scientific and industrial applications. Its growing importance underscores the need for continued research into its properties and potential uses.